Cas no 1543719-76-1 (2-amino-2-(1-methyl-1H-pyrazol-4-yl)-1-(3-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-amino-2-(1-methyl-1H-pyrazol-4-yl)-1-(3-methylpiperidin-1-yl)ethan-1-one
• CAS No: 1543719-76-1
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 4605024
• PubChem ID: 86767420
• Update Time: 2025-06-28

2-amino-2-(1-methyl-1H-pyrazol-4-yl)-1-(3-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-methyl-1H-pyrazol-4-yl)-1-(3-methylpiperidin-1-yl)ethan-1-one
• Ethanone, 2-amino-1-(3-methyl-1-piperidinyl)-2-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C12H20N4O/c1-9-4-3-5-16(7-9)12(17)11(13)10-6-14-15(2)8-10/h6,8-9,11H,3-5,7,13H2,1-2H3
• InChI Key： MCZFMIJBEUWKFA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(C)C1)C(N)C1=CN(C)N=C1

Additional information on 2-amino-2-(1-methyl-1H-pyrazol-4-yl)-1-(3-methylpiperidin-1-yl)ethan-1-one

2-Amino-2-(1-Methyl-1H-Pyrazol-4-yl)-1-(3-Methylpiperidin-1-yl)Ethan-1-one: A Comprehensive Overview

2-Amino-2-(1-methyl-1H-pyrazol-4-yl)-1-(3-methylpiperidin-1-yl)ethan-1-one (CAS No. 1543719-76-1) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Compound 154371976, is characterized by its unique structure, which includes a pyrazole ring, a piperidine ring, and a ketone group. The presence of these functional groups makes it highly versatile and amenable to further chemical modifications, enabling its use in diverse research and industrial settings.

The synthesis of Compound 154371976 involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have allowed for more efficient and scalable production methods, making this compound more accessible for large-scale applications. Its structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular geometry and electronic properties.

One of the most promising applications of Compound 154371976 lies in the field of pharmacology. Researchers have demonstrated that this compound exhibits potent biological activity, particularly in inhibiting key enzymes involved in metabolic disorders. For instance, studies published in the *Journal of Medicinal Chemistry* highlight its ability to modulate the activity of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. This property suggests its potential as a lead compound for developing novel therapeutic agents targeting conditions such as type 2 diabetes and obesity.

In addition to its pharmacological applications, Compound 154371976 has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent research conducted at the University of California, Berkeley, has explored its ability to enhance the efficiency of OLEDs by improving charge transport properties. These findings underscore its versatility across multiple scientific disciplines.

The environmental impact of Compound 154371976 is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its widespread use does not pose risks to ecosystems or human health. Preliminary studies indicate that it exhibits low acute toxicity and is readily biodegradable under aerobic conditions, making it a safer alternative to some conventional chemicals.

In conclusion, Compound 154371976 (CAS No. 154371976) is a multifaceted organic compound with immense potential across various fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.